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Compound of Interest

6-Bromo-2,2-dimethylchroman-4-
Compound Name:
amine

Cat. No.: B1283069

For research use only. Not for therapeutic use.

This technical guide provides an in-depth overview of 6-Bromo-2,2-dimethylchroman-4-
amine, a research chemical with potential applications in drug discovery and development,
particularly in the field of neurodegenerative diseases. This document is intended for
researchers, scientists, and drug development professionals.

Introduction

6-Bromo-2,2-dimethylchroman-4-amine is a heterocyclic compound belonging to the gem-
dimethylchroman-4-amine class of molecules. Its structure is characterized by a chroman core
substituted with a bromine atom at the 6-position, two methyl groups at the 2-position, and an
amine group at the 4-position. This compound serves as a valuable intermediate in organic
synthesis and is of interest for its potential pharmacological activities.[1] The chroman scaffold
is a privileged structure in medicinal chemistry, and its derivatives have shown a wide range of
biological activities.

The primary research interest in 6-Bromo-2,2-dimethylchroman-4-amine and its analogs lies
in their potential as cholinesterase inhibitors, specifically targeting butyrylcholinesterase
(BChE).[2][3][4] Inhibition of BChE is a therapeutic strategy being explored for the symptomatic
treatment of Alzheimer's disease and other neurodegenerative disorders.
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Physicochemical and Pharmacological Data

While specific experimental data for 6-Bromo-2,2-dimethylchroman-4-amine is limited in
publicly available literature, the following table summarizes key information for the compound
and its immediate precursor, 6-Bromo-2,2-dimethylchroman-4-one.

Property Value Source
6-Bromo-2,2-dimethylchroman-
Compound Name _ N/A
4-amine
CAS Number 226922-92-5 MuseChem[1]
Molecular Formula C11H14BrNO PubChem
Molecular Weight 256.14 g/mol PubChem
Appearance Not reported N/A
Melting Point Not reported N/A
Solubility Not reported N/A
] Butyrylcholinesterase (BChE)
Pharmacological Target ) [2][3]
(inferred)
Not specifically reported for the
6-bromo derivative. Related
ICs0 (eqBUChE) gem-dimethylchroman-4-amine
compounds show ICso values
in the range of 7.6 - 67 uM.
6-Bromo-2,2-dimethylchroman-
Precursor Compound N/A
4-one
Precursor CAS Number 99853-21-1 Achmem
Precursor Mol. Formula C11H11BrO2 Achmem
Precursor Mol. Weight 255.11 g/mol Achmem

Synthesis and Experimental Protocols
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The synthesis of 6-Bromo-2,2-dimethylchroman-4-amine is achieved through the reductive
amination of its corresponding ketone precursor, 6-Bromo-2,2-dimethylchroman-4-one. This is
a common and effective method for the formation of amines from carbonyl compounds.

Synthesis of 6-Bromo-2,2-dimethylchroman-4-one
(Precursor)

A detailed experimental protocol for the synthesis of the precursor is not readily available in the
searched literature. However, the synthesis of substituted chroman-4-ones generally involves
the cyclization of a corresponding substituted phenol with an a,3-unsaturated acid or its
equivalent.

Synthesis of 6-Bromo-2,2-dimethylchroman-4-amine via
Reductive Amination

The following is a representative experimental protocol for the reductive amination of 6-Bromo-
2,2-dimethylchroman-4-one, based on general procedures for this type of transformation.

Materials:

6-Bromo-2,2-dimethylchroman-4-one

e« Ammonium acetate (or another ammonia source)

e Sodium cyanoborohydride (NaBHsCN) or Sodium triacetoxyborohydride (NaBH(OAC)3)
e Methanol (or another suitable solvent)

e Acetic acid (optional, as a catalyst)

¢ Dichloromethane (for extraction)

o Saturated sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate
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« Silica gel for column chromatography
o Hexane and Ethyl acetate (for chromatography)
Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 6-Bromo-2,2-dimethylchroman-4-one (1
equivalent) in methanol.

» Addition of Amine Source: Add a large excess of ammonium acetate (e.g., 10 equivalents) to
the solution.

e pH Adjustment (Optional): If necessary, adjust the pH of the mixture to slightly acidic (pH 6-7)
by the dropwise addition of acetic acid.

o Addition of Reducing Agent: Slowly add sodium cyanoborohydride (e.g., 1.5 equivalents) to
the reaction mixture in portions at room temperature.

o Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress
of the reaction by Thin Layer Chromatography (TLC).

o Work-up: Once the reaction is complete, quench the reaction by the slow addition of water.
o Extraction: Extract the aqueous mixture with dichloromethane (3 x volumes).

e Washing: Combine the organic layers and wash sequentially with saturated sodium
bicarbonate solution and brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

« Purification: Purify the crude product by silica gel column chromatography using a suitable
eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 6-Bromo-2,2-
dimethylchroman-4-amine.

Mechanism of Action and Signaling Pathways
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The primary proposed mechanism of action for 6-Bromo-2,2-dimethylchroman-4-amine is
the inhibition of butyrylcholinesterase (BChE). BChE is an enzyme that hydrolyzes the
neurotransmitter acetylcholine (ACh) in the synaptic cleft. In Alzheimer's disease, the levels of
another cholinesterase, acetylcholinesterase (AChE), decrease, while BChE activity can
remain stable or even increase, contributing to the depletion of ACh. By inhibiting BChE, this
compound can increase the concentration and duration of action of acetylcholine in the brain,
thereby enhancing cholinergic neurotransmission and potentially alleviating cognitive
symptoms.

Experimental Workflow: Synthesis and Evaluation
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Caption: General workflow for the synthesis and biological evaluation of 6-Bromo-2,2-
dimethylchroman-4-amine.

Signaling Pathway: Butyrylcholinesterase Inhibition
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Caption: Mechanism of action: Inhibition of butyrylcholinesterase by 6-Bromo-2,2-
dimethylchroman-4-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283069#6-bromo-2-2-dimethylchroman-4-amine-as-
a-research-chemical]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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